Cas no 375345-95-2 (Mibampator)

• Product Name: Mibampator
• CAS No: 375345-95-2
• MF: C₂₁H₃₀N₂O₄S₂
• MW: 438.60390329361
• CID: 834123
• PubChem ID: 9889366
• Update Time: 2025-10-28

Mibampator Chemical and Physical Properties

Names and Identifiers

• MIBAMPATOR
• N-[(2R)-2-[4-[4-[2-(methanesulfonamido)ethyl]phenyl]phenyl]propyl]propane-2-sulfonamide
• {(2R)-2-[4-(4-{2-[(methylsulfonyl)amino]ethyl}phenyl)phenyl]propyl}[(methylet
• 2-Propanesulfonamide, N-((2R)-2-(4'-(2-((methylsulfonyl)amino)ethyl)(1,1'-biphenyl)-4-yl)propyl)-
• 2-PROPANESULFONAMIDE, N-[(2R)-2-[4'-[2-[(METHYLSULFONYL)AMINO]ETHYL][1,1'-BIPHENYL]-4-YL]PROPYL]-
• CHEMBL1277001
• CTK4H8360
• LY 451395
• LY-451395
• Mibampator [USAN:INN]
• N-[(2R)-2-[4'-[2-[(Methylsulfonyl)amino]ethyl][1,1'-biphenyl]-4-yl]propyl]
• UNII-A9V5BW73UU
• [(2R)-2-[4-[4-[2-[(Methylsulfonyl)amino]ethyl]phenyl]phenyl]propyl][(1-methylethyl)sulfonyl]amine
• LY451395
• AKOS027338712
• MIBAMPATOR [WHO-DD]
• (R)-N-(2-(4'-(2-(Methylsulfonamido)ethyl)-[1,1'-biphenyl]-4-yl)propyl)propane-2-sulfonamide
• BDBM50330415
• LY-451395; LY451395; Mibampator
• NS00068333
• NCGC00390642-01
• Mibampator (USAN/INN)
• 375345-95-2
• CS-3166
• A9V5BW73UU
• ((2R)-2-(4-(4-(2-((METHYLSULFONYL)AMINO)ETHYL)PHENYL)PHENYL)PROPYL)((1-METHYLETHYL)SULFONYL)AMINE
• N-[(2R)-2-[4-[4-[2-(methylsulfonylamino)ethyl]phenyl]phenyl]propyl]propane-2-sulfonamide
• BCP28335
• HY-10934
• (R)-N-(2-(4''-(2-(methylsulfonamido)ethyl)biphenyl-4-yl)propyl)propane-2-sulfonamide
• D09931
• SCHEMBL3045499
• DB12717
• MS-27869
• DA-55465
• DTXSID20190977
• N-((2R)-2-(4'-(2-((Methylsulfonyl)amino)ethyl)biphenyl-4-yl)propyl)propane-2-sulfonamide
• BRD-K42981054-001-01-9
• 8SO
• MFCD18251566
• MIBAMPATOR [USAN]
• MIBAMPATOR [INN]
• Q27273819
• Mibampator

• MDL： MFCD18251566
• Inchi： 1S/C21H30N2O4S2/c1-16(2)29(26,27)23-15-17(3)19-9-11-21(12-10-19)20-7-5-18(6-8-20)13-14-22-28(4,24)25/h5-12,16-17,22-23H,13-15H2,1-4H3/t17-/m0/s1
• InChI Key： ULRDYYKSPCRXAJ-KRWDZBQOSA-N
• SMILES： S(C(C)C)(NC[C@H](C)C1C=CC(C2C=CC(=CC=2)CCNS(C)(=O)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 438.1649
• Monoisotopic Mass: 438.16469979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.205±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.013 g/l) (25 º C),
• PSA: 92.34

Mibampator Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Mibampator

Professional Introduction to Mibampator (CAS No: 375345-95-2)

Mibampator, a compound with the chemical identifier CAS No: 375345-95-2, represents a significant advancement in the field of pharmaceutical research and development. This compound has garnered considerable attention due to its novel mechanism of action and potential therapeutic applications. In this comprehensive overview, we delve into the molecular characteristics, pharmacological properties, and the latest research findings associated with Mibampator.

The molecular structure of Mibampator is meticulously designed to interact with specific biological targets, making it a promising candidate for treating various neurological and metabolic disorders. Its chemical composition and functional groups contribute to its unique pharmacokinetic profile, which includes high bioavailability and prolonged half-life. These attributes are critical for ensuring sustained therapeutic effects and minimizing dosing frequency, thereby enhancing patient compliance.

Recent studies have highlighted the potential of Mibampator in modulating central nervous system (CNS) pathways involved in neurodegenerative diseases. Research indicates that Mibampator exerts its effects by selectively inhibiting certain enzymes that are aberrantly activated in conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier efficiently has been a focal point of investigation, as it ensures direct interaction with neural receptors and pathways.

One of the most compelling aspects of Mibampator is its dual-action mechanism. Beyond its primary role in enzyme inhibition, it has been observed to enhance synaptic plasticity, which is crucial for cognitive function. This multifaceted approach makes Mibampator a versatile therapeutic agent with potential applications in both acute and chronic neurological conditions. Preclinical trials have demonstrated significant improvements in animal models of neurodegeneration, including enhanced memory retention and reduced motor dysfunction.

The pharmacological profile of Mibampator also includes its interaction with metabolic pathways, particularly those involving glucose homeostasis. Emerging evidence suggests that Mibampator may have beneficial effects on insulin sensitivity and glucose uptake in peripheral tissues. This dual benefit is particularly relevant in the context of type 2 diabetes mellitus, where CNS metabolic dysregulation plays a significant role. The compound's ability to influence both central and peripheral metabolic processes positions it as a potential breakthrough therapy for managing metabolic disorders.

In terms of safety and tolerability, Mibampator has shown a favorable profile in early-stage clinical trials. Common adverse effects have been mild and transient, primarily involving gastrointestinal discomfort and slight dizziness. These findings are encouraging for further development, as they suggest that Mibampator can be well-tolerated at therapeutic doses. However, long-term studies are necessary to fully assess its safety profile and monitor for any potential delayed adverse effects.

The development of Mibampator aligns with the broader trend in pharmaceutical innovation towards targeted therapies that address specific molecular mechanisms underlying diseases. By leveraging cutting-edge chemical biology techniques, researchers have been able to design compounds like Mibampator that exhibit high selectivity and efficacy. This approach not only improves treatment outcomes but also reduces off-target effects that can lead to side reactions.

Future research directions for Mibampator include exploring its potential in combination therapies with other drugs that target different aspects of neurological and metabolic disorders. Such combinations could synergize their effects, leading to more comprehensive treatment strategies. Additionally, investigating the long-term effects of Mibampator on brain health and cognitive function will be crucial for understanding its sustained benefits.

The industrial significance of Mibampator cannot be overstated. Its development underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians in bringing novel therapeutics to market. As regulatory pathways continue to evolve to accommodate innovative drug candidates like Mibampator, industry stakeholders must stay abreast of these changes to ensure timely approval and commercialization.

In conclusion, Mibampator (CAS No: 375345-95-2) represents a promising advancement in pharmaceuticals with applications spanning neurological and metabolic disorders. Its unique mechanism of action, favorable pharmacokinetic profile, and encouraging early clinical data position it as a compound with significant therapeutic potential. As research progresses, further insights into its efficacy and safety will solidify its role as a cornerstone in modern medicine.